Cas no 361182-33-4 (N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 361182-33-4
• MF: C₂₄H₂₃N₃O₃
• MW: 401.457725763321
• CID: 6094078
• PubChem ID: 3787396
• Update Time: 2025-08-05

N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, N-(2-ethoxyphenyl)-1,2,3,4-tetrahydro-6-methyl-4-(1-naphthalenyl)-2-oxo-
• N-(2-ethoxyphenyl)-6-methyl-4-naphthalen-1-yl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• SR-01000457253-1
• AKOS001618462
• 361182-33-4
• SR-01000457253
• EU-0007584
• AKOS021994401
• Oprea1_234505
• F1011-1484
• Oprea1_316757

• Inchi： 1S/C24H23N3O3/c1-3-30-20-14-7-6-13-19(20)26-23(28)21-15(2)25-24(29)27-22(21)18-12-8-10-16-9-4-5-11-17(16)18/h4-14,22H,3H2,1-2H3,(H,26,28)(H2,25,27,29)
• InChI Key： AGDHPFHBHOCBOS-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=CC=C2OCC)=O)C(C2=C3C(C=CC=C3)=CC=C2)N1

Computed Properties

• Exact Mass: 401.17394160g/mol
• Monoisotopic Mass: 401.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 632.5±55.0 °C(Predicted)
• pka: 11.26±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 361182-33-4)

N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide, identified by its CAS number 361182-33-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its aromatic rings and heterocyclic core, make it a promising candidate for further investigation in drug discovery and development.

The N-(2-ethoxyphenyl) moiety in the molecular structure contributes to the compound's overall solubility and bioavailability, which are critical factors in drug formulation. The presence of the 6-methyl group enhances the stability of the molecule, allowing it to withstand various chemical transformations during synthesis and purification processes. Additionally, the 4-(naphthalen-1-yl) substituent introduces a bulky aromatic ring that can interact with biological targets in unique ways, potentially modulating enzyme activity or receptor binding.

The 2-oxo-1,2,3,4-tetrahydropyrimidine core is a key pharmacophore in this compound, known for its ability to engage with biological systems through hydrogen bonding and other non-covalent interactions. This core structure has been extensively studied for its role in various pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The 5-carboxamide functional group further enhances the compound's reactivity and binding affinity to biological targets, making it a versatile scaffold for drug design.

In recent years, there has been a surge in research focused on developing novel tetrahydropyrimidine derivatives with improved pharmacological profiles. The compound N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has emerged as a promising candidate due to its unique structural features and potential biological activities. Studies have shown that this compound exhibits significant inhibitory effects on certain enzymes and receptors involved in various diseases.

The synthesis of N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, making it more suitable for further pharmacological studies. The development of efficient synthetic routes is crucial for scaling up production and conducting large-scale clinical trials.

Ongoing research in this area has revealed exciting insights into the mechanisms of action of N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-yl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Studies have demonstrated that this compound interacts with specific biological targets in a manner that suggests potential therapeutic benefits. For instance, it has been shown to inhibit the activity of enzymes involved in inflammation and cancer progression. These findings highlight the compound's potential as a lead molecule for the development of new drugs targeting these diseases.

The pharmaceutical industry is increasingly recognizing the importance of innovative compounds like N-(2-ethoxyphenyl)-6-methyl-4-(naphthalen-1-y l) -bromo -methyl -benzene， particularly those with novel structures and mechanisms of action. This compound represents a significant advancement in drug discovery due to its unique chemical properties and promising biological activities. As research continues to uncover new therapeutic applications， N-( 361182 - 33 - 4 ) is poised to play a crucial role in the development of next-generation pharmaceuticals.